Cas no 18905-34-5 (2,5-Cyclohexadiene-1,4-dione,2,3,5,6-tetrahydroxy-, potassium salt (1:2))

• Product Name: 2,5-Cyclohexadiene-1,4-dione,2,3,5,6-tetrahydroxy-, potassium salt (1:2)
• CAS No: 18905-34-5
• MF: C₆H₂K₂O₆
• MW: 248.273084163666
• CID: 144658
• PubChem ID: 3036652
• Update Time: 2025-04-19

2,5-Cyclohexadiene-1,4-dione,2,3,5,6-tetrahydroxy-, potassium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadiene-1,4-dione,2,3,5,6-tetrahydroxy-, potassium salt (1:2)
• dipotassium,4,6-dihydroxy-2,5-dioxocyclohexa-3,6-diene-1,3-diolate
• tetrahydroxy-1,4-benzoquinone
• 2,5-Cyclohexadiene-1,4-dione, 2,3,5,6-tetrahydroxy-, dipostassium salt
• DTXSID80940415
• Dipotassium 4,5-dihydroxy-3,6-dioxocyclohexa-1,4-diene-1,2-bis(olate)
• dipotassium;4,6-dihydroxy-2,5-dioxocyclohexa-3,6-diene-1,3-diolate
• 18905-34-5

• Inchi： 1S/C6H4O6.2K/c7-1-2(8)4(10)6(12)5(11)3(1)9;;/h7-8,11-12H;;/q;2*+1/p-2
• InChI Key： YPZJKGUPDHLSTO-UHFFFAOYSA-L
• SMILES： [K+].[K+].OC1=C(C(C(=C(C1=O)O)[O-])=O)[O-]

Computed Properties

• Exact Mass: 247.91246
• Monoisotopic Mass: 215.965
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 304
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 121A^2

Experimental Properties

• Boiling Point: 370.6°Cat760mmHg
• Flash Point: 192.1°C
• PSA: 120.72